Cas no 55895-58-4 (8-methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid)

• Product Name: 8-methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• CAS No: 55895-58-4
• CID: 4655086
• PubChem ID: 12208585
• Update Time: 2025-05-21

8-methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic Acid
• 8-methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

Comprehensive Overview of 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 55895-58-4)

8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 55895-58-4) is a specialized quinoline derivative with significant applications in pharmaceutical and biochemical research. This compound, characterized by its methoxy and carboxylic acid functional groups, has garnered attention for its potential role in drug development, particularly in antimicrobial and anti-inflammatory therapies. Its molecular structure, featuring a dihydroquinoline core, makes it a valuable intermediate in synthesizing more complex bioactive molecules.

In recent years, the demand for quinoline-based compounds like 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize drug efficacy and reduce side effects. The compound’s CAS No. 55895-58-4 is frequently searched in academic databases, reflecting its relevance in studies targeting antibacterial agents and enzyme inhibitors.

The synthesis of 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid involves multi-step organic reactions, including cyclization and oxidation processes. Its methoxy group at the 8-position enhances solubility and bioavailability, a critical factor in drug formulation. This attribute aligns with current trends in green chemistry, where researchers prioritize eco-friendly synthesis methods to minimize environmental impact. The compound’s carboxylic acid moiety further allows for derivatization, enabling the creation of esters or amides for enhanced pharmacological properties.

From an industrial perspective, CAS No. 55895-58-4 is often referenced in patents related to antimicrobial coatings and biodegradable materials. Its potential applications extend to agricultural chemicals, where it may serve as a precursor for eco-friendly pesticides. These applications resonate with global concerns about antibiotic resistance and sustainable agriculture, making the compound a topic of interest in both scientific and public forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid. Purity and stability assessments are crucial, as impurities can affect its performance in biological assays. The compound’s UV absorption properties also make it suitable for spectroscopic studies, contributing to its utility in photodynamic therapy research.

In summary, 8-Methoxy-3-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 55895-58-4) represents a multifaceted compound with broad scientific and industrial potential. Its unique chemical profile addresses contemporary challenges in drug discovery, material science, and environmental sustainability, ensuring its continued relevance in research and development.